(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid cinchonidine salt

Specification

• CAS No.: 1233219-43-6
• Molecular Formula: C26H30N2O5
• Molecular Weight: 450.535
• IUPAC Name: (R)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-quinolin-4-ylmethanol;(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
• Standard InChI: InChI=1S/C19H22N2O.C7H8O4/c1-2-13-12-21-10-8-14(13)11-18(21)19(22)16-7-9-20-17-6-4-3-5-15(16)17;8-6(9)4-1-3-2-5(4)7(10)11-3/h2-7,9,13-14,18-19,22H,1,8,10-12H2;3-5H,1-2H2,(H,8,9)/t13-,14-,18-,19+;3-,4-,5-/m01/s1
• Standard InChI Key: BDVKLMPZTGFPDI-CRZCYLAWSA-N
• SMILES: C=CC1CN2CCC1CC2C(C3=CC=NC4=CC=CC=C34)O.C1C2CC(C1C(=O)O2)C(=O)O

Introduction

The compound (1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid cinchonidine salt is a complex organic molecule that combines the properties of both the oxabicycloheptane carboxylic acid and cinchonidine. This salt is notable for its specific stereochemistry and potential applications in organic synthesis and pharmaceutical chemistry.

Physical and Chemical Characteristics

Property	Description
Purity	97%
Molecular Formula	C26H30N2O5
Molecular Weight	450.5268 g/mol
CAS Number	1233219-43-6
Shelf Life	1095 days

The physical properties such as melting point, boiling point, and solubility are not explicitly listed in the available sources, but these characteristics are important for handling and application purposes.

Synthesis and Applications

The synthesis of this compound involves the formation of a salt between (1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid and cinchonidine. Cinchonidine is a chiral base derived from cinchona alkaloids, which are known for their use in asymmetric synthesis. The specific stereochemistry of the oxabicycloheptane moiety, combined with cinchonidine, suggests potential applications in chiral resolution or as a chiral auxiliary in organic synthesis.

Safety and Handling

• Storage: The compound should be stored at room temperature.

• Personal Protective Equipment: Handling requires appropriate protective gear to prevent exposure.

• Hazard Information: Specific hazard statements and pictograms are not detailed in the available sources, but it is essential to consult the Safety Data Sheet (SDS) for comprehensive safety information.